Cas no 1805676-40-7 (4-(Difluoromethoxy)-3-(3-ethoxy-3-oxopropyl)mandelic acid)

• Product Name: 4-(Difluoromethoxy)-3-(3-ethoxy-3-oxopropyl)mandelic acid
• CAS No: 1805676-40-7
• MF: C₁₄H₁₆F₂O₆
• MW: 318.270051956177
• CID: 4941417
• Update Time: 2025-05-22

4-(Difluoromethoxy)-3-(3-ethoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethoxy)-3-(3-ethoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C14H16F2O6/c1-2-21-11(17)6-4-8-7-9(12(18)13(19)20)3-5-10(8)22-14(15)16/h3,5,7,12,14,18H,2,4,6H2,1H3,(H,19,20)
• InChI Key： ULHWLQQRNUICPG-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C(C(=O)O)O)C=C1CCC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 376
• XLogP3: 2.2
• Topological Polar Surface Area: 93.1

Additional information on 4-(Difluoromethoxy)-3-(3-ethoxy-3-oxopropyl)mandelic acid

Recent Advances in the Study of 4-(Difluoromethoxy)-3-(3-ethoxy-3-oxopropyl)mandelic acid (CAS: 1805676-40-7)

The compound 4-(Difluoromethoxy)-3-(3-ethoxy-3-oxopropyl)mandelic acid (CAS: 1805676-40-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethoxy and ethoxy-3-oxopropyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacokinetics, and biological activity, particularly in the context of inflammatory and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry detailed the optimized synthetic pathway for 4-(Difluoromethoxy)-3-(3-ethoxy-3-oxopropyl)mandelic acid, highlighting improved yield and purity through a novel catalytic process. The research team employed a combination of NMR spectroscopy and mass spectrometry to confirm the structural integrity of the compound, ensuring its suitability for further pharmacological evaluation.

In another groundbreaking study, researchers investigated the compound's mechanism of action in modulating inflammatory pathways. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that 4-(Difluoromethoxy)-3-(3-ethoxy-3-oxopropyl)mandelic acid effectively inhibits key pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. These findings suggest its potential as a lead compound for developing new anti-inflammatory agents.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. A recent preclinical trial reported in European Journal of Pharmaceutical Sciences revealed that 4-(Difluoromethoxy)-3-(3-ethoxy-3-oxopropyl)mandelic acid exhibits favorable oral absorption and a half-life conducive to once-daily dosing. These properties make it a viable candidate for further clinical development.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and advanced formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, 4-(Difluoromethoxy)-3-(3-ethoxy-3-oxopropyl)mandelic acid (CAS: 1805676-40-7) represents a promising avenue for drug discovery, with its multifaceted biological activity and favorable pharmacokinetic profile. Future studies will likely focus on expanding its therapeutic indications and improving its clinical efficacy.